Cas no 79630-23-2 (3-Bromo-4-fluorobenzonitrile)

3-Bromo-4-fluorobenzonitrile structure

Product Name:3-Bromo-4-fluorobenzonitrile

CAS No:79630-23-2

MF:C₇H₃BrFN

MW:200.00782418251

MDL:MFCD00055432

CID:60111

PubChem ID:123579

Update Time:2025-08-05

3-Bromo-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-fluorobenzonitrile
- 3-bromo-4-fluorobenzenecarbonitrile
- 3-bromo-4-fluoro-benzonitrile
- 3-Bromo-4-flurobenzonitrile
- 4-fluoro-3-bromobenzonitrile
- 5-Cyano-2-fluorobromobenzene
- Benzonitrile, 3-bromo-4-fluoro-
- JKCYKISVUIVZCS-UHFFFAOYSA-N
- PubChem1580
- 3-bromo,4-fluorobenzonitrile
- KSC494E4J
- JKCYKISVUIVZCS-UHFFFAOYSA-
- PC1420H
- 4-Cyano-1-fluoro-2-bromobenzene
- MFCD00055432
- Z57900354
- CS-0007567
- AKOS005255011
- EN300-120876
- SCHEMBL283614
- A9921
- NS00062302
- Benzonitrile, 3-?bromo-?4-?fluoro-
- FT-0615155
- AM20060068
- 3-Bromo-4-fluorobenzonitrile, 97%
- AC-2775
- J-511926
- PS-8222
- EINECS 279-200-7
- DTXSID00229815
- B1965
- InChI=1/C7H3BrFN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H
- 79630-23-2
- 3-Bromo-4-fluorobenzonitrile (ACI)
- DB-008288
- BBL100266
- DTXCID50152306
- STL553832
- MDL： MFCD00055432
- Inchi： 1S/C7H3BrFN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H
- InChI Key： JKCYKISVUIVZCS-UHFFFAOYSA-N
- SMILES： N#CC1C=C(Br)C(F)=CC=1
- BRN： 8198509

Computed Properties

Exact Mass: 198.94300
Monoisotopic Mass: 198.943
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4

Experimental Properties

Color/Form: Solids
Density: 1.7286 (rough estimate)
Melting Point: 55.0 to 58.0 deg-C
Boiling Point: 134-136°C 33mm
Flash Point: >110 ºC
Refractive Index: 1.5320 (estimate)
Water Partition Coefficient: Insoluble
PSA: 23.79000
LogP: 2.45988
Solubility: Not determined

3-Bromo-4-fluorobenzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302,H312,H315,H319,H332,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：3439
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S36-S36/37/39-S22
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
HazardClass：6.1
PackingGroup：III

3-Bromo-4-fluorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	004210-25g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	25g	￡23.00	2022-03-01
Fluorochem	004210-100g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	100g	￡80.00	2022-03-01
Alichem	A013012687-250mg	3-Bromo-4-fluorobenzonitrile	79630-23-2	97%	250mg	$499.20	2023-09-01
Alichem	A013012687-500mg	3-Bromo-4-fluorobenzonitrile	79630-23-2	97%	500mg	$847.60	2023-09-01
Alichem	A013012687-1g	3-Bromo-4-fluorobenzonitrile	79630-23-2	97%	1g	$1519.80	2023-09-01
Chemenu	CM158332-1000g	3-Bromo-4-fluorobenzonitrile	79630-23-2	95+%	1000g	$644	2021-06-16
Ambeed	A211584-5g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	5g	$12.0	2025-04-16
Ambeed	A211584-10g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	10g	$15.0	2025-04-16
Ambeed	A211584-25g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	25g	$26.0	2025-04-16
Ambeed	A211584-100g	3-Bromo-4-fluorobenzonitrile	79630-23-2	98%	100g	$85.0	2025-04-16

3-Bromo-4-fluorobenzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:79630-23-2)

Order Number:SFD924

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

Price ($):

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:79630-23-2)3-Bromo-4-fluorobenzonitrile

Order Number:sfd16561

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

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2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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